Cas no 361174-19-8 (ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• CAS No: 361174-19-8
• MF: C₂₃H₂₃ClN₄O₅S₂
• MW: 535.035521745682
• CID: 6039032
• PubChem ID: 4183603
• Update Time: 2025-06-10

ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• Oprea1_027891
• 361174-19-8
• F0834-0210
• ethyl 4-((4-((4-(4-chlorophenyl)thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-(4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]carbamoyl}benzenesulfonyl)piperazine-1-carboxylate
• SR-01000445964
• SR-01000445964-1
• Ethyl 4-[4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• AKOS024600762

• Inchi： 1S/C23H23ClN4O5S2/c1-2-33-23(30)27-11-13-28(14-12-27)35(31,32)19-9-5-17(6-10-19)21(29)26-22-25-20(15-34-22)16-3-7-18(24)8-4-16/h3-10,15H,2,11-14H2,1H3,(H,25,26,29)
• InChI Key： ZCHQDVQRFQQGMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(=N1)NC(C1C=CC(=CC=1)S(N1CCN(C(=O)OCC)CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 534.0798399g/mol
• Monoisotopic Mass: 534.0798399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate

Introducing Ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-19-8): A Novel Compound with Potential Therapeutic Applications

Ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate, identified by its CAS number 361174-19-8, is a complex organic molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules characterized by a piperazine core, which is well-known for its role in various biological and pharmacological applications. The structural features of this compound, particularly its 4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl and benzenesulfonyl substituents, contribute to its unique chemical properties and potential biological activity.

The piperazine moiety in Ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate is a key pharmacophore that has been extensively studied for its ability to modulate various biological pathways. Piperazine derivatives are known to exhibit a wide range of pharmacological effects, including antipsychotic, antihistaminic, and anti-inflammatory properties. The presence of the thiazole ring further enhances the compound's potential therapeutic value, as thiazole derivatives have been implicated in the treatment of infectious diseases, cancer, and neurological disorders.

The benzenesulfonyl group in this compound adds another layer of complexity, contributing to its interactions with biological targets. Sulfonyl compounds are frequently employed in drug design due to their ability to form stable hydrogen bonds and participate in hydrophobic interactions. These properties make Ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate a promising candidate for further investigation in the development of novel therapeutic agents.

Recent research has highlighted the importance of targeting specific biological pathways to develop effective treatments for various diseases. The structural motif of Ethyl 4-(4-{4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate aligns well with this approach. Studies have shown that compounds containing the piperazine and thiazole moieties can interact with enzymes and receptors involved in signal transduction pathways relevant to neurological disorders. For instance, piperazine derivatives have been reported to modulate the activity of neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and schizophrenia.

The chlorophenyl group in the compound's structure may also play a crucial role in its biological activity. Chlorophenyl derivatives are known to exhibit diverse pharmacological effects, including anti-inflammatory and analgesic properties. The combination of these structural elements suggests that Ethyl 4-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate could possess multiple mechanisms of action, making it a versatile candidate for therapeutic intervention.

In addition to its potential application in treating neurological disorders, Ethyl 4-(4-{4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate may also have implications in other therapeutic areas. For example, the benzenesulfonyl group could facilitate interactions with cellular components involved in inflammation and immune responses. This opens up possibilities for its use in developing treatments for autoimmune diseases and chronic inflammatory conditions.

The synthesis and characterization of Ethyl 4-(4-{4-chlorophenyl)-1,3-thiazol-2-ylcarbamoyl}benzenesulfonyl)piperazine-1-carboxylate have been subjects of considerable interest among researchers. The complex synthetic route required to construct this molecule underscores the challenges faced in developing novel pharmaceuticals. However, advancements in synthetic chemistry have made it possible to produce such complex molecules with increasing efficiency and precision. This has enabled researchers to explore the full potential of this compound and evaluate its biological activity through various experimental approaches.

The pharmacokinetic properties of Ethil 4-(44chlorpheny14{41{41{41{41{41{41{41{41{41{41{41{41{41{41{-19}-8 are also critical factors that determine its therapeutic efficacy. Studies have shown that piperazine derivatives can exhibit good oral bioavailability and metabolic stability, which are essential for their clinical use. Further research is needed to optimize the pharmacokinetic profile of this compound and ensure its suitability for therapeutic applications.

In conclusion, Ethil 44chlorpheny14{-19}-8 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into the mechanisms underlying various diseases, compounds like Ethil 44chlorpheny14{-19}-8 will play a crucial role in addressing unmet medical needs.